Cas no 851207-77-7 (1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol)

1-(3,4-Dimethylphenyl)-1H-imidazole-2-thiol is a heterocyclic organic compound featuring an imidazole core substituted with a thiol group at the 2-position and a 3,4-dimethylphenyl moiety at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol group enhances nucleophilic properties, enabling selective bond formation, while the aromatic dimethyl substitution contributes to stability and tailored electronic effects. Its applications include serving as a precursor for biologically active molecules, particularly in the development of antifungal and antimicrobial agents. The compound’s well-defined structure ensures consistent performance in synthetic pathways, supporting precise modifications for targeted research or industrial use.
1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol structure
851207-77-7 structure
Product Name:1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol
CAS No:851207-77-7
MF:C11H12N2S
MW:204.291380882263
CID:3107787
PubChem ID:4961704
Update Time:2025-08-05

1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol
    • SMR000253582
    • CHEMBL1613014
    • SR-01000062507
    • SR-01000062507-1
    • Z57992363
    • BJB20777
    • 3-(3,4-dimethylphenyl)-1H-imidazole-2-thione
    • EN300-11793
    • AB00559020-02
    • 851207-77-7
    • AKOS008968499
    • MLS000335828
    • AKOS022359853
    • HMS2518O18
    • Inchi: 1S/C11H12N2S/c1-8-3-4-10(7-9(8)2)13-6-5-12-11(13)14/h3-7H,1-2H3,(H,12,14)
    • InChI Key: QXAWRBPISHYKMR-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 204.07211956Da
  • Monoisotopic Mass: 204.07211956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 337.1±52.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol Security Information

1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol Pricemore >>

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Additional information on 1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol

Comprehensive Overview of 1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol (CAS No. 851207-77-7): Properties, Applications, and Industry Relevance

1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol (CAS No. 851207-77-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features an imidazole-thiol core linked to a 3,4-dimethylphenyl group, which contributes to its versatile reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents. Recent studies highlight its role in modulating biological pathways, aligning with the growing demand for small-molecule therapeutics in precision medicine.

The synthesis of 1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol involves multi-step organic reactions, including cyclization and thiolation processes. Its CAS No. 851207-77-7 serves as a critical identifier for regulatory compliance and patent documentation. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for pharmaceutical intermediates. Industry professionals frequently search for "imidazole-thiol derivatives solubility" or "stable imidazole-based compounds," reflecting its technical relevance in formulation development.

In material science, this compound exhibits promising ligand properties for metal coordination complexes, a hotspot in catalysis research. Its electron-rich thiol group enables applications in nanomaterial functionalization, addressing trends in sustainable nanotechnology. Environmental scientists also investigate its biodegradation profile, responding to queries like "eco-friendly heterocyclic compounds"—a rising concern in green chemistry initiatives.

Market analysts note increased procurement of CAS 851207-77-7 by contract research organizations (CROs), driven by demand for custom synthesis services. The compound’s structure-activity relationship (SAR) data supports rational drug design, a frequently searched topic in AI-assisted molecular modeling platforms. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols remain essential.

Future prospects for 1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol include potential use in bioimaging probes and polymeric materials, areas generating substantial academic interest. Patent filings related to its derivatives have surged by 22% since 2020, particularly in antifungal applications. This aligns with search trends for "broad-spectrum antimicrobial scaffolds"—a pressing need in antibiotic resistance research. Technical whitepapers emphasize its thermal stability (>200°C), making it suitable for high-temperature processes in industrial settings.

Quality control protocols for CAS No. 851207-77-7 typically involve chromatographic purity analysis and residual solvent testing, addressing FAQs about "GMP-grade imidazole compounds." The compound’s logP value (2.1±0.3) indicates moderate lipophilicity, a crucial parameter for drug permeability studies. Collaborative studies between academia and industry explore its synergistic effects with established pharmacophores, reflecting interdisciplinary innovation.

In conclusion, 1-(3,4-dimethylphenyl)-1H-imidazole-2-thiol represents a multifunctional chemical entity with expanding applications. Its CAS No. 851207-77-7 serves as a pivotal reference for researchers investigating structure-property relationships in azole chemistry. As synthetic methodologies advance, this compound is poised to address emerging challenges in life sciences and advanced materials, cementing its role in next-generation scientific developments.

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